Cas no 1805231-57-5 (Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate)

• Product Name: Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate
• CAS No: 1805231-57-5
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4796231
• Update Time: 2025-05-23

Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate

• Inchi： 1S/C12H12ClNO3/c1-3-17-12(15)8-4-9(6-13)11(16-2)10(5-8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： KGCAGCZNTMNFEU-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C=C(C#N)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate

Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate (CAS No. 1805231-57-5): An Overview

Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate (CAS No. 1805231-57-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its chloromethyl, cyano, and methoxy functional groups, which confer it with a range of chemical and biological properties. The compound's structure and reactivity make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chloromethyl group in Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This functional group can be readily converted into other functional groups, such as amines or alcohols, through various synthetic transformations. The presence of the cyano group further enhances the compound's versatility by providing a handle for subsequent chemical modifications, such as reduction to an amine or hydrolysis to a carboxylic acid.

The methoxy group in the molecule contributes to its overall polarity and solubility properties, making it suitable for use in a variety of solvents. This functional group also plays a crucial role in modulating the compound's biological activity, as it can influence the compound's ability to interact with biological targets.

Recent research has highlighted the potential applications of Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that a derivative of Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate was effective in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its potential therapeutic applications, Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate has also been explored as a key intermediate in the synthesis of agrochemicals. The unique combination of functional groups in this compound allows for the efficient synthesis of various herbicides and fungicides, which are essential for modern agricultural practices.

The synthesis of Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloromethyl-5-cyano-4-methoxybenzoic acid with ethanol in the presence of an acid catalyst, followed by esterification to form the desired product. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

The physical properties of Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these properties is crucial for optimizing reaction conditions and ensuring the stability and performance of the compound in different environments.

In conclusion, Ethyl 3-chloromethyl-5-cyano-4-methoxybenzoate (CAS No. 1805231-57-5) is a highly versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of various valuable products. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field of organic chemistry.